Cas no 1361804-25-2 (3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid)

• Product Name: 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid
• CAS No: 1361804-25-2
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 4919090
• Update Time: 2025-06-08

3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid

• Inchi： 1S/C13H9Cl2NO3/c14-7-1-4-11(15)10(5-7)9-3-2-8(6-12(17)18)16-13(9)19/h1-5H,6H2,(H,16,19)(H,17,18)
• InChI Key： MNWUGZLIRPPNBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC=C(CC(=O)O)NC1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4

Additional information on 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid

Recent Advances in the Study of 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid (CAS: 1361804-25-2)

3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid (CAS: 1361804-25-2) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of significant scientific interest.

One of the key areas of research involving 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid is its role as a potential inhibitor of specific enzymes involved in inflammatory and metabolic disorders. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits high selectivity and potency against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized in vitro and in vivo models to assess the compound's efficacy, revealing a significant reduction in pro-inflammatory markers without the gastrointestinal side effects commonly associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the pharmacokinetic profile of 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid have provided insights into its bioavailability and metabolic stability. Research conducted by Smith et al. (2024) highlighted the compound's favorable absorption and distribution properties, as well as its minimal interaction with cytochrome P450 enzymes, which suggests a lower risk of drug-drug interactions. These findings are particularly relevant for the development of new therapeutic agents with improved safety profiles.

In addition to its anti-inflammatory properties, recent studies have explored the potential of 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid in oncology. Preliminary data from a 2024 study in *Cancer Research* indicated that the compound may inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways involved in cell cycle regulation. While these results are promising, further preclinical and clinical studies are needed to fully evaluate its efficacy and safety in cancer treatment.

The synthesis and optimization of 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with enhanced pharmacological properties. For instance, a 2023 study in *Organic & Biomolecular Chemistry* reported the development of a more water-soluble derivative, which could improve the compound's formulation and delivery in clinical settings.

In conclusion, 3-(2,5-Dichlorophenyl)-2-hydroxypyridine-6-acetic acid (CAS: 1361804-25-2) represents a promising candidate for further development in the fields of inflammation and oncology. Its unique pharmacological profile, combined with recent advancements in its synthesis and characterization, underscores its potential as a therapeutic agent. Future research should focus on expanding the understanding of its mechanisms, optimizing its pharmacokinetic properties, and evaluating its clinical applicability.